Cas no 66108-95-0 (Iohexol)

Iohexol structure

Product Name:Iohexol

CAS No:66108-95-0

MF:C₁₉H₂₆I₃N₃O₉

MW:821.137862682343

MDL:MFCD00077732

CID:58432

PubChem ID:3730

Update Time:2026-05-14

Iohexol Chemical and Physical Properties

Names and Identifiers

- 5-(N-2,3-DIHYDROXYPROPYLACETAMIDO)-2,4,6-TRIIODO-N,N'-BIS(2,3-DIHYDROXYPROPYL)ISOPHTHALAMIDE
- 5-(N-2-3-DIHYDROXYPROPYL-ACETMIDO)-2,4,6-TRIIODO-N,N'-BIS-(2,3-DIHYDROXYPROPYL)-ISOPHTHALAMIDE
- IOHEXOL
- N,N'-BIS(2,3-DIHYDROXYPROPYL)-5-[N-(2,3-DIHYDROXYPROPYL)ACETAMIDO]-2,4,6-TRIIODOISOPHTHALAMIDE
- NYCODENZ
- 1,3-benzenedicarboxamide,5-(acetyl(2,3-dihydroxypropyl)amino)-n,n’-bis(2,3-dih
- 5-(n-dhp-acetamido)-2,4,6-triiodo-n,n’-bis-dhp-isophthalami
- exypaque
- omnipaque
- omnipaque240
- win39424
- 5-(N-2,3-dihydroxypropylacetamido)-*2,4,6-triiodo
- 5-[N-(2,3-Dihydroxypropyl)acetamido]-2,4,6-triiodo-N,N-bis(2,3-dihydroxypropyl)isophthalamide solution
- histodenz solution
- Lohexol
- HISTODENZ(TM)
- 5-[Acetyl(2,3-dihydroxypropyl)amino]-N,Nbis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
- Accudenz
- Omnipaque 140
- Iohexol (mixture of isomers)
- 5-(N-2,3-Dihydroxypropylacetamido)-2,4,6-triiodo-N,N′-bis(2,3-dihydroxypropyl)isophthalamide
- 5-[acetyl(2,3-dihydroxypropyl)amino]-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
- 5-[Acetyl(2,3-dihydroxypropyl)amino]-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
- EINECS 266-164-2
- Iohexolum
- omnipaqueTM
- 5-[N-(2,3-Dihydroxypropyl)acetamido]-2,4,6-triiodo-N,N′-bis(2,3-dihydroxypropyl)isophthalamide
- N,N'-Bis(2,3-dihydroxypropyl)-5-[N-(2,3-dihydroxypropyl)acetamido]-2,4,6-triiodoisophthalamide (mixture of isomers)
- 5-[N-(2,3-Dihydroxypropyl)acetamido]-2,4,6-triiodo-N,N'-bis(2,3-dihydroxypropyl)isophthalamide
- Omnipaque 240
- Histodenz
- Iohexolum [INN-Latin]
- WIN 39424
- N,N'-Bis(2,3-dihydroxypropyl)-5-(N-(2,3-dihydroxypropyl)acetamido)-2,4,6-triiodoisophthalamide
- NTHXOOBQLCIOLC-UHFFFAOYSA-N
- 4419T9MX03
- 1,3-Benzenedicarboxamide, 5-(acetyl(2,3-dihydroxypropyl)amino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-
- DSSTox_CID_3157
- DSSTox_RID_76895
- 5-(N-2,3-Dihydroxypropylacetamido)-2,4,
- Iohexol
- MDL： MFCD00077732
- Inchi： 1S/C19H26I3N3O9/c1-8(29)25(4-11(32)7-28)17-15(21)12(18(33)23-2-9(30)5-26)14(20)13(16(17)22)19(34)24-3-10(31)6-27/h9-11,26-28,30-32H,2-7H2,1H3,(H,23,33)(H,24,34)
- InChI Key： NTHXOOBQLCIOLC-UHFFFAOYSA-N
- SMILES： IC1C(C(N([H])C([H])([H])C([H])(C([H])([H])O[H])O[H])=O)=C(C(C(N([H])C([H])([H])C([H])(C([H])([H])O[H])O[H])=O)=C(C=1N(C(C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])O[H])O[H])I)I
- BRN： 2406632

Computed Properties

Exact Mass: 820.88000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 34
Rotatable Bond Count: 12
Complexity: 653
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -3
Topological Polar Surface Area: 200

Experimental Properties

Color/Form: White powder
Density: 1.078 g/mL±0.002 g/mL at 25 °C(lit.)
Melting Point: 180°C(lit.)
Boiling Point: 891.5°C at 760 mmHg
PSA: 199.89000
LogP: -0.84570
Solubility: Soluble in water.
Sensitiveness: Sensitive to light
Merck: 5052

Iohexol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
Safety Instruction： S22-S24/25
RTECS：CZ2205000
Toxicity：LD50 in male, female rats, mice (g Iodine/kg): 15.0, 12.3, 24.3, 25.1 i.v. (Salvesen)
Storage Condition：4°C, protect from light
Safety Term：S22;S24/25

Iohexol Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Iohexol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I837876-100g	Iohexol	66108-95-0	≥98 %	100g	2,561.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	74147-50MG	Iohexol	66108-95-0		50mg	¥1668.77	2025-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1931-1G	Iohexol	66108-95-0		1g	¥1673.97	2025-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	I0320800		66108-95-0			￥1556.7	2023-01-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000672	Iohexol	66108-95-0	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0903-25G	Iohexol (mixture of isomers)	66108-95-0	>98.0%(HPLC)(N)	25g	¥1770.00	2024-04-15
TRC	I729500-100mg	Iohexol	66108-95-0		100mg	$ 58.00	2023-09-07
TRC	I729500-1g	Iohexol	66108-95-0		1g	$ 63.00	2023-09-07
TRC	I729500-2g	Iohexol	66108-95-0		2g	$80.00	2023-05-18
TRC	I729500-5g	Iohexol	66108-95-0		5g	$ 132.00	2023-09-07

Iohexol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:66108-95-0)5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide

Order Number:1674330;sfd5146

Stock Status:in Stock

Quantity:Company Customization/200kg

Purity:98%/99.9%

Pricing Information Last Updated:Monday, 14 April 2025 18:11

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:66108-95-0)碘海醇

Order Number:LE1674330;LE15578

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

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3. Facile hydrothermal synthesis of low generation dendrimer-stabilized gold nanoparticles for in vivo computed tomography imaging applications

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